Cas no 2097978-78-2 (4-Ethoxy-2-fluorobutanoic acid)

• Product Name: 4-Ethoxy-2-fluorobutanoic acid
• CAS No: 2097978-78-2
• MF: C₆H₁₁FO₃
• MW: 150.148145914078
• CID: 5726797
• PubChem ID: 122239762
• Update Time: 2025-07-23

4-Ethoxy-2-fluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• AKOS040812940
• 4-ethoxy-2-fluorobutanoic acid
• F2147-5770
• 2097978-78-2
• Butanoic acid, 4-ethoxy-2-fluoro-
• 4-Ethoxy-2-fluorobutanoic acid

• Inchi： 1S/C6H11FO3/c1-2-10-4-3-5(7)6(8)9/h5H,2-4H2,1H3,(H,8,9)
• InChI Key： XKTQXHIZTAFDMT-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)CCOCC

Computed Properties

• Exact Mass: 150.06922237g/mol
• Monoisotopic Mass: 150.06922237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.117±0.06 g/cm3(Predicted)
• Boiling Point: 237.5±30.0 °C(Predicted)
• pka: 2.53±0.10(Predicted)

Additional information on 4-Ethoxy-2-fluorobutanoic acid

4-Ethoxy-2-fluorobutanoic Acid (CAS No. 2097978-78-2): An Overview of Its Properties, Applications, and Recent Research

4-Ethoxy-2-fluorobutanoic acid (CAS No. 2097978-78-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique combination of a fluorinated and ethoxy-substituted butanoic acid structure, which imparts it with distinct chemical and biological properties. In this article, we will delve into the chemical structure, physical properties, synthesis methods, and recent applications of 4-Ethoxy-2-fluorobutanoic acid, highlighting its potential in various scientific and industrial contexts.

Chemical Structure and Physical Properties

4-Ethoxy-2-fluorobutanoic acid is a fluorinated carboxylic acid with the molecular formula C₆H₁₁FO₃. The presence of the fluorine atom and the ethoxy group on the butanoic acid backbone significantly influences its chemical reactivity and biological activity. The fluorine atom, known for its strong electronegativity, can modulate the electronic properties of the molecule, affecting its solubility, stability, and interactions with biological targets. The ethoxy group, on the other hand, contributes to the compound's lipophilicity and can influence its pharmacokinetic properties.

The physical properties of 4-Ethoxy-2-fluorobutanoic acid include a melting point of approximately 35°C and a boiling point of around 150°C under reduced pressure. It is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol and dimethyl sulfoxide (DMSO). These properties make it suitable for various applications in both laboratory and industrial settings.

Synthesis Methods

The synthesis of 4-Ethoxy-2-fluorobutanoic acid can be achieved through several routes, each with its own advantages and challenges. One common method involves the reaction of 2-fluoro-4-hydroxybutyric acid with ethanol in the presence of an acid catalyst. This esterification reaction yields the desired ethoxy-substituted product with high yield and purity. Another approach involves the fluorination of 4-ethoxybutyric acid using selective fluorinating agents such as Selectfluor or N-(chloromethyl)-N,N-dimethylamine hydrochloride (DMF-DMA).

The choice of synthetic route depends on factors such as cost, availability of reagents, and desired scale of production. Recent advancements in green chemistry have also led to the development of more environmentally friendly methods for synthesizing fluorinated compounds like 4-Ethoxy-2-fluorobutanoic acid, which minimize waste generation and reduce the use of hazardous reagents.

Biological Activity and Applications

4-Ethoxy-2-fluorobutanoic acid has shown promising biological activity in various preclinical studies. One area of particular interest is its potential as a metabolic modulator. Fluorinated carboxylic acids are known to interfere with key metabolic pathways, such as fatty acid oxidation and glucose metabolism. Studies have demonstrated that 4-Ethoxy-2-fluorobutanoic acid can inhibit enzymes involved in these pathways, leading to altered energy metabolism in cells.

In addition to its metabolic effects, 4-Ethoxy-2-fluorobutanoic acid has been investigated for its anti-inflammatory properties. In vitro studies have shown that it can reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. This makes it a potential candidate for treating inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).

Clinical Trials and Future Prospects

The potential therapeutic applications of 4-Ethoxy-2-fluorobutanoic acid have led to increased interest in clinical research. Several preclinical studies have demonstrated its safety profile and efficacy in animal models of metabolic disorders and inflammation. However, more extensive clinical trials are needed to fully evaluate its therapeutic potential in humans.

Ongoing research is focused on optimizing the pharmacokinetic properties of 4-Ethoxy-2-fluorobutanoic acid, including improving its bioavailability and reducing potential side effects. Advanced drug delivery systems, such as nanoparticles and liposomes, are being explored to enhance its therapeutic efficacy while minimizing toxicity.

Conclusion

4-Ethoxy-2-fluorobutanoic acid (CAS No. 2097978-78-2) is a promising compound with a unique combination of chemical features that make it suitable for various applications in medicinal chemistry and pharmaceutical research. Its potential as a metabolic modulator and anti-inflammatory agent has been highlighted in recent studies, paving the way for further clinical investigation. As research continues to advance, it is likely that new insights into the biological activity and therapeutic potential of this compound will emerge, opening up exciting possibilities for future drug development.